Cas no 651043-20-8 (4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
• CAS No: 651043-20-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 407325
• PubChem ID: 135439299
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
• 2-cyclopropyl-6-phenyl-1H-pyrimidin-4-one
• DTXSID90399293
• 2-Cyclopropyl-6-phenylpyrimidin-4(1H)-one
• 651043-20-8
• WTUMFJZFOIWNCB-UHFFFAOYSA-N
• 2-cyclopropyl-6-phenylpyrimidin-4-ol
• 4-Hydroxy-6-phenyl-2-cyclopropylpyrimidine
• AKOS015940568
• SCHEMBL601725

• Inchi： 1S/C13H12N2O/c16-12-8-11(9-4-2-1-3-5-9)14-13(15-12)10-6-7-10/h1-5,8,10H,6-7H2,(H,14,15,16)
• InChI Key： WTUMFJZFOIWNCB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C(C2CC2)N1

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines